5-(8-methylquinolin-5-yl)pyridin-2-amine

• Molecular Formula: C15H13N3
• Molecular Weight: 235.28 g/mol
• SMILES: CC1=C2C(=C(C=C1)C3=CN=C(C=C3)N)C=CC=N2
• InChI: InChI=1S/C15H13N3/c1-10-4-6-12(11-5-7-14(16)18-9-11)13-3-2-8-17-15(10)13/h2-9H,1H3,(H2,16,18)
• InChIKey: GASOADIPWFJBRB-UHFFFAOYSA-N

5-(8-methylquinolin-5-yl)pyridin-2-amine: Physicochemical & Structural Profile

5-(8-methylquinolin-5-yl)pyridin-2-amine (ChemBridge ID: 79545963) is a synthetic small-molecule hybrid incorporating a quinoline and a 2-aminopyridine moiety [1]. With a molecular formula of C₁₅H₁₃N₃ and molecular weight of 235.28 g/mol, it falls within lead-like chemical space (logP 2.59, tPSA 51.8 Ų, 1 rotatable bond) [1] . The compound is available as a screening compound through ChemBridge's EXPRESS-Pick collection [1] .

Lead-like space logP 2.59, tPSA 51.8 Ų, 1 rotatable bond

Procurement EXPRESS-Pick collection for rapid screening access

Scaffold distinction C8-methyl quinoline-pyridine hybrid; distinct from C2/C4 analogs

• [1] ChemBase. 5-(8-methylquinolin-5-yl)pyridin-2-amine. Product ID: 79545963. ChemBridge Corporation. http://www.chembase.cn/molecule-683851.html View Source

5-(8-methylquinolin-5-yl)pyridin-2-amine: Specificity vs. Generic Hybrids

The 8-methyl substitution pattern on the quinoline ring and the 5-position attachment to the 2-aminopyridine create a distinct spatial and electronic environment that differentiates this compound from isomeric quinoline-pyridine hybrids. Even minor positional shifts—such as methyl relocation from C8 to C2 of the quinoline or attachment at the pyridine 3-position instead of the 5-position—alter both the conformational landscape and hydrogen-bonding donor/acceptor geometry [1]. Physicochemical parameters including logP, aqueous solubility (LogSW -3.13), and topological polar surface area (51.8 Ų) dictate membrane permeability and binding-site compatibility in ways that cannot be assumed transferable across regioisomers . The limited number of rotatable bonds (1) confers conformational rigidity that is sensitive to even single-atom positional changes, making generic substitution unreliable for hit-to-lead or SAR campaigns .

C8-methyl quinoline substitution may not be directly interchangeable with C2-methyl isomers; regioisomerism alters electronic environment.

Pyridine C5 linkage provides a distinct exit vector (~60° vs. C6); vector geometry is sensitive in fragment-based design.

Single rotatable bond makes scaffold rigid; minor positional shifts can disrupt binding interactions and SAR trends.

• [1] PubChem. 5-Methyl-3-quinolin-6-ylpyridin-2-amine (positional isomer comparator). CID 81224394. https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-3-quinolin-6-ylpyridin-2-amine View Source

5-(8-methylquinolin-5-yl)pyridin-2-amine: Differential Evidence vs. Analogs

C8-Methyl vs. C2-Methyl Quinoline Substitution

The target compound, 5-(8-methylquinolin-5-yl)pyridin-2-amine, bears the methyl substituent at the C8 position of the quinoline ring, in contrast to the closely related analog 6-(2-methylquinolin-5-yl)pyridin-2-amine (methyl at C2) [1] [2]. The C8-methyl placement affects the electron density distribution across the quinoline ring system and alters the steric environment around the pyridine attachment point at C5. This positional difference is structurally confirmed by distinct InChIKeys: GASOADIPWFJBRB-UHFFFAOYSA-N (target compound) vs. a different key for the 2-methyl isomer [1]. While direct head-to-head biological potency comparisons are unavailable from published studies for this specific compound, the regioisomeric distinction is chemically unambiguous and carries SAR implications for any target where quinoline ring substitution pattern modulates activity [1] [3].

C8-Methyl vs C2-Methyl

Reported

Target: C8-methyl (InChIKey GASOADIPWFJBRB-UHFFFAOYSA-N) Comparator: C2-methyl isomer

Ensures correct isomer sourcing for SAR and procurement specification.

Evidence Dimension	Quinoline methyl substitution position
Target Compound Data	Methyl at C8 position of quinoline (InChIKey: GASOADIPWFJBRB-UHFFFAOYSA-N)
Comparator Or Baseline	6-(2-methylquinolin-5-yl)pyridin-2-amine: methyl at C2 position of quinoline
Quantified Difference	Positional isomer; C8 vs. C2 methyl placement on quinoline core
Conditions	Structural identity confirmed by SMILES and InChIKey comparison

Why This Matters

The regioisomeric identity determines which synthetic route is required and establishes baseline structural uniqueness for procurement specifications, ensuring the correct compound is sourced rather than an inactive isomer.

• [1] ChemBase. 5-(8-methylquinolin-5-yl)pyridin-2-amine. InChIKey: GASOADIPWFJBRB-UHFFFAOYSA-N. http://www.chembase.cn/molecule-683851.html View Source
• [2] ChemBase. 6-(2-methylquinolin-5-yl)pyridin-2-amine. Product ID: 51949509. http://www.chembase.cn View Source
• [3] RU2567752C2 Patent. Compounds suitable for cancer treatment. Quinoline and isoquinoline derivatives. Google Patents. https://patents.google.com/patent/RU2567752C2/en View Source

Pyridine 5-Position vs. 6-Position Attachment

The target compound features pyridine C5 attachment to the quinoline C5 position, whereas the analog 6-(2-methylquinolin-5-yl)pyridin-2-amine adopts a pyridine C6 linkage [1] [2]. This difference alters the exit vector angle from the quinoline core, affecting how a binding partner or protein pocket would engage the aminopyridine moiety. Both compounds share the 2-aminopyridine substructure, but the vector orientation differs by approximately 60° based on pyridine ring geometry [1].

5- vs 6-Position Linkage

Reported

Target: pyridine C5 attached Comparator: pyridine C6 attached

Exit vector shift ~60° based on 2D topology.

Exit vector orientation critical for fragment docking and vector exploration.

Evidence Dimension	Pyridine attachment position relative to quinoline
Target Compound Data	Pyridine attached at C5 position (5-(quinolin-5-yl)pyridin-2-amine scaffold)
Comparator Or Baseline	6-(2-methylquinolin-5-yl)pyridin-2-amine: pyridine attached at C6 position
Quantified Difference	~60° difference in exit vector orientation from quinoline core
Conditions	Structural comparison based on SMILES and 2D topology

Why This Matters

Exit vector geometry is a critical parameter in fragment-based drug discovery and scaffold-hopping campaigns; the 5-position linkage provides a distinct three-dimensional orientation that cannot be recapitulated by 6-position analogs.

• [1] ChemBase. 5-(8-methylquinolin-5-yl)pyridin-2-amine. Canonical SMILES: Nc1ccc(cn1)c1ccc(c2c1cccn2)C. http://www.chembase.cn/molecule-683851.html View Source
• [2] ChemBase. 6-(2-methylquinolin-5-yl)pyridin-2-amine. Product ID: 51949509. http://www.chembase.cn View Source

Lipophilicity (logP) and Solubility Profile

The target compound exhibits a computed logP of 2.59, aqueous solubility (LogSW) of -3.13, topological polar surface area (tPSA) of 51.8 Ų, and a single rotatable bond . These values position the compound within lead-like chemical space compliant with Lipinski's Rule of Five . By comparison, the positional isomer 5-methyl-3-quinolin-6-ylpyridin-2-amine (PubChem CID 81224394) has an XLogP3-AA of 2.8, a slightly higher computed logP indicating marginally greater lipophilicity [1]. The tPSA of 51.8 Ų is identical across these analogs due to the conserved atom composition, but the logP difference of 0.21 log units may influence membrane partitioning and non-specific protein binding in cellular assays [1].

logP Profile

Context-dependent

2.59

ΔlogP 0.21 vs. analog (2.8)

logP difference may influence membrane partitioning.

Computed values; method-dependent cross-study comparison.

Evidence Dimension	Computed lipophilicity (logP)
Target Compound Data	logP 2.59 (JChem); LogD(pH 7.4) 2.81
Comparator Or Baseline	5-Methyl-3-quinolin-6-ylpyridin-2-amine: XLogP3-AA 2.8
Quantified Difference	ΔlogP = 0.21 units (target less lipophilic)
Conditions	Computed values; JChem vs. XLogP3 method – values are cross-study comparable but method-dependent

Why This Matters

A 0.21 logP unit difference can translate to meaningful changes in membrane permeability and off-target binding, making the specific logP of 2.59 a selection-relevant parameter when aqueous solubility is a screening priority.

• [1] PubChem. 5-Methyl-3-quinolin-6-ylpyridin-2-amine. CID 81224394. XLogP3-AA 2.8, tPSA 51.8 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-3-quinolin-6-ylpyridin-2-amine View Source

Des-methyl Analog: Rigidity & Scaffold Comparison

The target compound contains a methyl group at C8 of the quinoline, whereas the des-methyl analog 6-(5-quinolinyl)-2-pyridinamine (CAS 1069751-72-9, C₁₄H₁₁N₃, MW 221.26) lacks this substituent entirely . The presence of the C8-methyl group in the target compound increases molecular weight by ~14 Da and adds steric bulk adjacent to the quinoline nitrogen, which may influence both the compound's conformational preferences and its interaction with hydrophobic protein pockets [1]. This methyl group also serves as a synthetic handle for further derivatization that the des-methyl analog lacks [1].

C8-Methyl vs Des-methyl

Class-level

Target MW 235.28, C8-methyl present Analog MW 221.26, no methyl

Additional steric bulk; methyl serves as synthetic handle.

C8-methyl probe supports hydrophobic pocket exploration.

No direct biological comparison available.

Evidence Dimension	Presence of C8-methyl substituent on quinoline
Target Compound Data	MW 235.28, C15H13N3, methyl present at C8
Comparator Or Baseline	6-(5-Quinolinyl)-2-pyridinamine: MW 221.26, C14H11N3, no methyl group
Quantified Difference	MW increase of 14.02 Da; additional CH₃ group; one additional heavy atom
Conditions	Structural comparison; no head-to-head biological data available for this specific pair

Why This Matters

The C8-methyl group provides a probe point for hydrophobic pocket exploration and differentiates the compound from the simpler des-methyl scaffold, which may be critical when screening against targets with sterically demanding binding sites.

• [1] ChemBase. 5-(8-methylquinolin-5-yl)pyridin-2-amine. C15H13N3, MW 235.28382. http://www.chembase.cn/molecule-683851.html View Source

5-(8-methylquinolin-5-yl)pyridin-2-amine: Application Scenarios

PIM-1/2 Kinase Library Screening

The quinoline-pyridine hybrid scaffold of 5-(8-methylquinolin-5-yl)pyridin-2-amine aligns with the chemotype described in recent PIM-1/2 kinase inhibitor studies . While published data for this specific compound are sparse, its C8-methyl-5-(pyridin-2-amine) topology offers a differentiated starting point relative to the C2-methylquinoline and 6-linked pyridine analogs commonly found in commercial libraries. This compound is appropriate for inclusion in targeted kinase screening decks where scaffold diversity at the quinoline substitution level is a deliberate selection criterion .

Fragment-Based Design with Rigid Scaffold

With only one rotatable bond, 5-(8-methylquinolin-5-yl)pyridin-2-amine is a highly rigid scaffold suitable for fragment-based drug design (FBDD) where conformational entropy penalties must be minimized . The defined exit vector from the quinoline C5 to pyridine C5 provides a predictable geometry for computational docking and pharmacophore modeling, making this compound a valuable probe for targets where binding-site preorganization is advantageous .

Quinoline C8 Substitution SAR

The C8-methyl substitution pattern on the quinoline ring is underrepresented in commercially available quinoline-pyridine hybrids compared to C2- or C4-substituted analogs. This compound enables systematic exploration of C8 steric and electronic effects on target binding, metabolic stability, and off-target profiles [1]. Its availability as a dry film from ChemBridge's EXPRESS-Pick collection facilitates rapid procurement for time-sensitive hit expansion [1].

Cellular Permeability Benchmarking

The well-defined physicochemical profile (logP 2.59, LogSW -3.13, tPSA 51.8 Ų) makes this compound suitable as a reference standard or calibration compound in parallel artificial membrane permeability assays (PAMPA) or Caco-2 permeability studies targeting the moderate-lipophilicity, moderate-polarity chemical space . Its single rotatable bond minimizes confounding conformational effects in permeability measurements .

Application

Selection Property

Validation Focus

PIM-1/2 kinase library screening

C8-methyl quinoline scaffold diversity

Kinase panel hit rate and selectivity profiling

Fragment-based drug design (FBDD)

Rigid scaffold (1 rot bond) with defined exit vector

Computational docking and pharmacophore model preorganization

Quinoline C8 substitution SAR

C8-methyl pattern distinct from C2/C4 analogs

Target binding, metabolic stability, off-target assessment

Cellular permeability benchmarking

Defined physicochemical profile (logP 2.59, tPSA 51.8 Ų)

Permeability reference in moderate-lipophilicity space

• [1] ChemBase. 5-(8-methylquinolin-5-yl)pyridin-2-amine. ChemBridge Corporation Product ID 79545963. http://www.chembase.cn/molecule-683851.html View Source